![molecular formula C21H31N3O4S B7500061 N-(5-morpholin-4-ylsulfonyl-2-piperidin-1-ylphenyl)cyclopentanecarboxamide](/img/structure/B7500061.png)
N-(5-morpholin-4-ylsulfonyl-2-piperidin-1-ylphenyl)cyclopentanecarboxamide
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Overview
Description
N-(5-morpholin-4-ylsulfonyl-2-piperidin-1-ylphenyl)cyclopentanecarboxamide, also known as Mps-1-IN-1, is a small molecule inhibitor that targets the mitotic checkpoint kinase Mps-1. Mps-1 is an important regulator of the mitotic checkpoint, which ensures that chromosomes are properly aligned and segregated during cell division. Inhibition of Mps-1 has been shown to induce mitotic defects and cell death in cancer cells, making it a promising target for cancer therapy.
Mechanism of Action
N-(5-morpholin-4-ylsulfonyl-2-piperidin-1-ylphenyl)cyclopentanecarboxamide works by inhibiting the activity of Mps-1, which is a key regulator of the mitotic checkpoint. Mps-1 is responsible for ensuring that chromosomes are properly aligned and segregated during cell division, and inhibition of Mps-1 can lead to mitotic defects and cell death. This compound has been shown to induce mitotic defects, including chromosome misalignment and spindle checkpoint activation, which ultimately leads to cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to inducing mitotic defects and cell death, this compound has also been shown to inhibit the phosphorylation of several downstream targets of Mps-1, including BubR1 and Mad1. This suggests that this compound may have additional effects beyond its role in mitotic checkpoint regulation.
Advantages and Limitations for Lab Experiments
One advantage of using N-(5-morpholin-4-ylsulfonyl-2-piperidin-1-ylphenyl)cyclopentanecarboxamide in lab experiments is that it is a small molecule inhibitor, which makes it relatively easy to administer and study. Additionally, this compound has been extensively studied in preclinical models of cancer, which provides a wealth of data on its potential therapeutic applications. However, one limitation of using this compound is that it may have off-target effects, which could complicate the interpretation of experimental results.
Future Directions
There are several potential future directions for research on N-(5-morpholin-4-ylsulfonyl-2-piperidin-1-ylphenyl)cyclopentanecarboxamide. One area of interest is the development of more potent and selective inhibitors of Mps-1, which could improve the efficacy and safety of this class of drugs. Another area of interest is the identification of biomarkers that can predict which patients are most likely to respond to Mps-1 inhibition. Finally, there is interest in exploring the potential of Mps-1 inhibition in combination with other cancer therapies, such as chemotherapy and radiation therapy.
Synthesis Methods
The synthesis of N-(5-morpholin-4-ylsulfonyl-2-piperidin-1-ylphenyl)cyclopentanecarboxamide involves several steps, including the preparation of the cyclopentanecarboxylic acid and the piperidine intermediate, followed by the coupling of the morpholine and sulfonamide groups. The final product is obtained through purification by column chromatography.
Scientific Research Applications
N-(5-morpholin-4-ylsulfonyl-2-piperidin-1-ylphenyl)cyclopentanecarboxamide has been extensively studied in preclinical models of cancer, where it has shown promising results as a potential therapeutic agent. In vitro studies have demonstrated that this compound can induce mitotic defects and cell death in a variety of cancer cell lines, including breast, lung, and colon cancer. In vivo studies have also shown that this compound can inhibit tumor growth in mouse models of breast and lung cancer.
Properties
IUPAC Name |
N-(5-morpholin-4-ylsulfonyl-2-piperidin-1-ylphenyl)cyclopentanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H31N3O4S/c25-21(17-6-2-3-7-17)22-19-16-18(29(26,27)24-12-14-28-15-13-24)8-9-20(19)23-10-4-1-5-11-23/h8-9,16-17H,1-7,10-15H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTQMRQWXLMWHNG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=C(C=C(C=C2)S(=O)(=O)N3CCOCC3)NC(=O)C4CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H31N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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